N,N'-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide)

• CAS No.: 62051-15-4
• Molecular Formula: C19H22N2O2Si
• Molecular Weight: 338.5 g/mol
• IUPAC Name: N-[(N-acetylanilino)-ethenyl-methylsilyl]-N-phenylacetamide
• InChI: InChI=1S/C19H22N2O2Si/c1-5-24(4,20(16(2)22)18-12-8-6-9-13-18)21(17(3)23)19-14-10-7-11-15-19/h5-15H,1H2,2-4H3
• InChI Key: AUGIUFJUBSFXDY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC=C1)[Si](C)(C=C)N(C2=CC=CC=C2)C(=O)C

Description

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) is a chemical compound with the molecular formula C19H22N2O2Si and a molar mass of 338.48 g/mol . This compound is known for its unique structure, which includes a silanediyl group bonded to two N-phenylacetamide groups through ethenyl and methyl linkages. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) typically involves the reaction of ethenylmethylsilane with N-phenylacetamide under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature, pressure, and solvent, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production of significant quantities of the compound, ensuring consistency and quality. Industrial production methods may also include additional purification steps, such as recrystallization or chromatography, to obtain the compound in its purest form .

Chemical Reactions Analysis

Types of Reactions

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, where one or more functional groups are replaced by other groups.

Common Reagents and Conditions

The reactions of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) typically require specific reagents and conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; carried out at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride; performed under anhydrous conditions to prevent side reactions.

Substitution: Halogens, nucleophiles; reactions are conducted in the presence of a suitable solvent, such as dichloromethane or tetrahydrofuran.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced products with fewer oxygen atoms or additional hydrogen atoms.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery systems.

Industry: Utilized in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties

Mechanism of Action

The mechanism of action of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) include:

N,N’-[Ethenyl(methyl)silanediyl]bis(N-ethylacetamide): Similar structure with ethyl groups instead of phenyl groups.

Phenoxy acetamide derivatives: Compounds with similar acetamide functional groups but different substituents, such as chalcone, indole, and quinoline derivatives.

Uniqueness

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) is unique due to its specific combination of ethenyl, methyl, and silanediyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for various scientific research applications and distinguishes it from other similar compounds .